(2E)-N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H15N3O3S3/c1-19(2)25(21,22)12-6-7-13-14(10-12)24-16(17-13)18-15(20)8-5-11-4-3-9-23-11/h3-10H,1-2H3,(H,17,18,20)/b8-5+
• InChI Key: PNLZOGKUFKPHEZ-VMPITWQZSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H15N3O3S3
• Molecular Weight: 393.5 g/mol
• CAS No.: 1005998-65-1

Description

(2E)-N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C16H15N3O3S3 and its molecular weight is 393.49. The purity is usually 95%.
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Scientific Research Applications

Polymer Chemistry Applications

One study discusses the synthesis of polymer complexes involving a biologically active monomer derived from a novel sulfa drug, highlighting spectroscopic studies and potential applications in treating cancer through molecular docking predictions against breast and prostate cancer receptors (El-Sonbati et al., 2018). Another investigation explores the controlled radical polymerization of an acrylamide containing l-Phenylalanine moiety via RAFT, illustrating the synthesis of homopolymers with potential for medical applications due to their structural control and stability (Mori et al., 2005).

Molecular Docking and Biological Evaluation

Research on novel benzenesulfonamide derivatives, synthesized for antitumor activity against cell lines, incorporates molecular docking to evaluate potential interactions against cancer-related enzymes, revealing insights into compound efficacy and interaction mechanisms (Fahim & Shalaby, 2019).

Corrosion Inhibition

A study on benzothiazole derivatives as corrosion inhibitors for carbon steel demonstrates their potential to offer enhanced stability and inhibition efficiencies, underlining the utility of these compounds in protecting industrial materials (Hu et al., 2016).

Solar Cell Applications

Investigations into organic sensitizers for solar cell applications include engineering novel compounds at the molecular level, demonstrating the significant potential of benzothiazolylidene derivatives in increasing solar cell efficiency through enhanced photon conversion (Kim et al., 2006).

Drug Synthesis and Evaluation

While some studies are directly focused on drug synthesis and evaluation, they also touch upon the broader chemical synthesis and applications of related benzothiazole compounds, emphasizing their versatility in creating functional materials with potential for medical use. For example, research into the synthesis of N-benzothiazol-2-yl-amides showcases the procedural efficacy in producing compounds with varied applications, including as inhibitors or reagents in chemical reactions (Wang et al., 2008).